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Compound of Interest

Compound Name: Farrerol

Cat. No.: B1141493 Get Quote

Farrerol: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Farrerol is a natural flavanone, a type of flavonoid, predominantly isolated from the leaves of

Rhododendron dauricum L., a traditional Chinese herb.[1] Chemically known as 2,3-dihydro-

5,7-dihydroxy-2-(4-hydroxyphenyl)-6,8-dimethyl-4-benzopyrone, it is a key bioactive constituent

responsible for many of the herb's therapeutic effects.[1] Farrerol has garnered significant

attention in the scientific community for its diverse pharmacological activities, including potent

anti-inflammatory, antioxidant, neuroprotective, and anti-tumor properties.[2][3] This technical

guide provides an in-depth overview of the physical and chemical properties of farrerol,
detailed experimental protocols for evaluating its biological activities, and a summary of the key

signaling pathways it modulates.

Physical and Chemical Properties of Farrerol
The fundamental physical and chemical properties of farrerol are summarized in the table

below. These properties are crucial for its handling, formulation, and analysis in a research and

development setting.
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Property Value Source(s)

IUPAC Name

(2S)-5,7-dihydroxy-2-(4-

hydroxyphenyl)-6,8-dimethyl-

2,3-dihydrochromen-4-one

[4]

Molecular Formula C₁₇H₁₆O₅ [4][5]

Molecular Weight 300.31 g/mol [6][7]

CAS Number 24211-30-1 [4][5][8]

Appearance White to light yellow solid [2]

Purity ≥98% (by HPLC) [5][8]

Solubility Soluble in DMSO [2][8]

Key Signaling Pathways Modulated by Farrerol
Farrerol exerts its biological effects by modulating several critical intracellular signaling

pathways. Understanding these mechanisms is fundamental to its therapeutic application.

Antioxidant Activity via the Nrf2/Keap1 Signaling
Pathway
Farrerol has been shown to activate the Nuclear factor erythroid 2-related factor 2

(Nrf2)/Kelch-like ECH-associated protein 1 (Keap1) signaling pathway.[3][9] Under normal

conditions, Nrf2 is sequestered in the cytoplasm by Keap1. Upon stimulation by farrerol, Nrf2

translocates to the nucleus, where it binds to the antioxidant response element (ARE) and

upregulates the expression of various antioxidant enzymes, thereby protecting cells from

oxidative stress.[9]
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Farrerol's activation of the Nrf2 antioxidant pathway.

Anti-inflammatory Effects via Inhibition of the NF-κB
Signaling Pathway
The anti-inflammatory properties of farrerol are largely attributed to its ability to suppress the

Nuclear Factor-kappa B (NF-κB) signaling pathway.[3] Farrerol inhibits the phosphorylation

and subsequent degradation of IκBα, the inhibitory protein of NF-κB. This prevents the

translocation of the p65 subunit of NF-κB into the nucleus, thereby downregulating the

expression of pro-inflammatory mediators such as IL-1β, IL-6, and TNF-α.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mdpi.com [mdpi.com]

2. medchemexpress.com [medchemexpress.com]

3. Farrerol | CAS#:24211-30-1 | Chemsrc [chemsrc.com]

4. (-)-Farrerol | C17H16O5 | CID 442396 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. biorlab.com [biorlab.com]

6. sigmaaldrich.com [sigmaaldrich.com]

7. selleckchem.com [selleckchem.com]

8. aobious.com [aobious.com]

9. Farrerol Alleviates Hypoxic-Ischemic Encephalopathy by Inhibiting Ferroptosis in Neonatal
Rats via the Nrf2 Pathway - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Physical and chemical properties of Farrerol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1141493#physical-and-chemical-properties-of-
farrerol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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